Cas no 825638-16-2 (3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-)

825638-16-2 structure
Product name:3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-
3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-
- 4-(2-methoxyphenyl)-6-oxo-1H-pyridine-3-carbonitrile
- 825638-16-2
- SCHEMBL5555757
- DTXSID00460524
-
- Inchi: InChI=1S/C13H10N2O2/c1-17-12-5-3-2-4-10(12)11-6-13(16)15-8-9(11)7-14/h2-6,8H,1H3,(H,15,16)
- InChI Key: SRQGRPXTVKFMCC-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1C2=CC(=O)NC=C2C#N
Computed Properties
- Exact Mass: 226.074227566g/mol
- Monoisotopic Mass: 226.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 62.1Ų
3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo- Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
825638-16-2 (3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-) Related Products
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